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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409264

For Researchers, Scientists, and Drug Development Professionals

Introduction

Remazol dyes are a class of reactive dyes characterized by the presence of a vinyl sulfone
group. This functional group allows the dye to form covalent bonds with hydroxyl or amino
groups on substrates such as cellulose, proteins, and nucleic acids. Remazol Brilliant Blue R
(RBBR) is a prominent member of this family, widely utilized in various laboratory applications
beyond its traditional use in the textile industry. Its applications in a research setting include
protein staining in electrophoresis, as a substrate for laccase and peroxidase enzyme assays,
and as a model compound in bioremediation studies.

Proper preparation of Remazol dye stock solutions is crucial for obtaining reproducible and
reliable experimental results. This document provides detailed protocols for the preparation of
various Remazol dye stock solutions, information on their stability, and a troubleshooting guide
for common issues encountered during their preparation and use.

Chemical and Physical Properties

A summary of the key properties of Remazol Brilliant Blue R is provided below. This information
Is essential for calculating molar concentrations and understanding the dye's behavior in
different solutions.
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Property Value Reference
Synonyms Reactive Blue 19 [1]
Molecular Formula C22H16N2Na2011S3 [1][2]
Molecular Weight 626.54 g/mol [11[2]
Appearance Dark blue crystalline powder N/A
Solubility in Water 1 mg/mL [2]

Dye Content ~40-65% [2]

Safety Precautions

When handling Remazol dye powders and solutions, it is important to adhere to standard
laboratory safety practices.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and gloves.

» Avoid Inhalation: Handle the dye powder in a well-ventilated area or under a fume hood to
avoid inhaling fine particles.

e Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse thoroughly with
water.

o Storage: Store the dye powder in a cool, dry place, tightly sealed in its original container.[3]
Properly stored, the dye powder has a shelf life of up to two years.[3]

Experimental Protocols for Stock Solution
Preparation

The following are detailed protocols for preparing various stock solutions of Remazol Brilliant
Blue R for common laboratory applications.

Protocol for 1 mg/mL (0.1% w/v) Aqueous Stock Solution
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This is a general-purpose stock solution suitable for many applications, including its use as a
substrate in enzyme assays.

Materials:

e Remazol Brilliant Blue R (RBBR) powder
« Distilled or deionized water

e 50 mL conical tube or volumetric flask

e Magnetic stirrer and stir bar

¢ Weighing paper and spatula

e Analytical balance

Procedure:

Weigh out 10 mg of RBBR powder using an analytical balance.

o Transfer the powder to a 10 mL volumetric flask or a suitable container.

e Add a small amount of distilled water (e.g., 2-3 mL) to create a paste.

o Gradually add more distilled water while stirring until the dye is completely dissolved.
 Bring the final volume to 10 mL with distilled water.

 Stir the solution for 10-15 minutes to ensure homogeneity.

» Store the solution in a clearly labeled container at 4°C, protected from light.

Protocol for 0.16 M RBBR Stock Solution in Tris-Glycine
Buffer

This protocol is specifically for the pre-staining of proteins for polyacrylamide gel
electrophoresis (PAGE).[4]
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Materials:

Remazol Brilliant Blue R (RBBR) powder

Tris-glycine buffer (pH 8.3)

Analytical balance

Magnetic stirrer and stir bar

Volumetric flask

Procedure:

Calculate the required mass of RBBR powder using its molecular weight (626.54 g/mol ). For
10 mL of a 0.16 M solution:

o Mass (g) = 0.16 mol/L * 626.54 g/mol * 0.010 L =1.002 g
» Weigh out approximately 1.002 g of RBBR powder.
o Dissolve the powder in a sufficient volume of Tris-glycine buffer (pH 8.3).
» Transfer the solution to a 10 mL volumetric flask.
 Bring the final volume to 10 mL with the Tris-glycine buffer.
e Stir until the solution is homogeneous.

e This solution should be freshly prepared for optimal results in protein staining.

Protocol for 10 mg/mL RBBR in 10% SDS Solution

This solution is used for creating prestained protein markers for SDS-PAGE.[5]
Materials:

e Remazol Brilliant Blue R (RBBR) powder
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e 10% (w/v) Sodium Dodecyl Sulfate (SDS) solution

e Microcentrifuge tubes

o \ortex mixer

Procedure:

Weigh 10 mg of RBBR powder and place it in a microcentrifuge tube.

Add 1 mL of 10% SDS solution to the tube.[5]

Vortex the mixture thoroughly until the dye is completely dissolved.

This solution is typically used immediately for the protein staining procedure.

Stability and Storage of Stock Solutions

Remazol Brilliant Blue R solutions are known to be quite stable over a wide range of pH and
temperatures.[2][6]
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Parameter Stability

Recommendations Reference

Stable in the range of

H
P 1to 13.

Store aqueous
solutions at a neutral
pH unless the [2][6]

experimental protocol

requires otherwise.

Stable in the range of

Temperature
15 to 55°C.

For long-term storage,
it is recommended to
store aqueous stock
solutions at 4°C. For
solutions in organic [2][6]
solvents or for very

long-term storage,

aliquoting and storing

at -20°C is advisable.

Light N/A

Store solutions in
amber bottles or
protected from light to
prevent potential
photodegradation over

extended periods.

Troubleshooting

This section provides guidance on common issues that may arise during the preparation and

use of Remazol dye solutions.
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Issue

Possible Cause

Solution

Dye powder does not dissolve

completely

- Low-quality water- Insufficient
mixing- Solution is

supersaturated

- Use distilled or deionized
water.- Increase stirring time or
use gentle warming.- Ensure
you are not exceeding the
solubility limit (approx. 1

mg/mL in water).

Precipitate forms in the

solution during storage

- Low temperature storage of a
concentrated solution-

Contamination

- Gently warm the solution and
mix to redissolve.- Filter the
solution before use.- Prepare

fresh solution.

Inconsistent staining in protein

gels

- Uneven dye concentration in
the stock solution- Incorrect pH
of the staining buffer-

Insufficient incubation time

- Ensure the stock solution is
well-mixed before use.- Verify
the pH of the buffer used for
staining, as the linkage of
Remazol dyes to proteins is
pH-dependent (alkaline
conditions are often required).
[7]- Optimize the staining time

as per the protocol.

Low color intensity in

enzymatic assays

- Degraded dye solution-

Incorrect buffer composition

- Prepare fresh dye solution.-
Ensure the buffer used is
compatible with both the

enzyme and the dye.

Diagrams

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Remazol dye stock solutions.

Troubleshooting Logic for Poor Dye Solubility
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Issue: Poor Dye Solubility
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Caption: Troubleshooting guide for Remazol dye solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13409264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

